Cas no 179474-69-2 (Acetic acid, [1-(hydrazinoiminomethyl)hydrazino]-)

• Product Name: Acetic acid, [1-(hydrazinoiminomethyl)hydrazino]-
• CAS No: 179474-69-2
• MF: C₃H₉N₅O₂
• MW: 147.135859251022
• MDL: MFCD00948498
• CID: 3818048
• PubChem ID: 10197764
• Update Time: 2025-10-28

Acetic acid, [1-(hydrazinoiminomethyl)hydrazino]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [1-(hydrazinoiminomethyl)hydrazino]-
• Acetic acid, 2-[1-(hydrazinyliminomethyl)hydrazinyl]-
• PNU 140975
• PNU140975
• PNU-140975
• EN300-264207
• 179474-69-2
• SCHEMBL501173
• Z1203148999
• 2-[Amino-[(E)-(aminohydrazinylidene)methyl]amino]acetic acid
• BVT-3531
• Acetic acid, (1-(hydrazinoiminomethyl)hydrazino)-
• 2-(N,N'-diaminocarbamimidamido)acetic acid
• AKOS006333203
• 2-(N,N'-diaminocarbamimidamido)aceticacid
• HY-114690
• 2-[amino-[(E)-C-aminocarbonohydrazonoyl]amino]acetic acid
• SCHEMBL18528383
• 2FFN4T945Y
• UNII-2FFN4T945Y
• CHEMBL22464
• Acetic acid, 2-(1-(hydrazinyliminomethyl)hydrazinyl)-

• MDL： MFCD00948498
• Inchi： 1S/C3H9N5O2/c4-7-6-2-8(5)1-3(9)10/h2,7H,1,4-5H2,(H,9,10)
• InChI Key： GURGSGFLDQWKEN-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(C=NNN)N

Computed Properties

• Exact Mass: 147.07562455Da
• Monoisotopic Mass: 147.07562455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Color/Form: Solid powder

Acetic acid, [1-(hydrazinoiminomethyl)hydrazino]- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on Acetic acid, [1-(hydrazinoiminomethyl)hydrazino]-

Acetic Acid, [1-(Hydrazinoiminomethyl)Hydrazino]: A Comprehensive Overview

Acetic acid, [1-(hydrazinoiminomethyl)hydrazino], also known by its CAS number 179474-69-2, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound is a derivative of acetic acid, with a hydrazine-based substituent that imparts distinctive chemical reactivity and functional characteristics. The structure of this compound is characterized by the presence of a hydrazone group, which is known for its versatility in chemical synthesis and catalytic processes.

The synthesis of acetic acid, [1-(hydrazinoiminomethyl)hydrazino] involves the reaction of acetic acid with hydrazine derivatives under specific conditions. This reaction typically occurs in the presence of an acid catalyst or under thermal conditions to facilitate the formation of the hydrazone linkage. The resulting compound exhibits a high degree of stability and reactivity, making it suitable for use in various chemical transformations. Recent studies have explored the potential of this compound as a precursor for the synthesis of advanced materials, including metal-organic frameworks (MOFs) and coordination polymers.

One of the most promising applications of acetic acid, [1-(hydrazinoiminomethyl)hydrazino] lies in its use as a building block for drug discovery. The hydrazone group in this compound is known to exhibit bioactivity, particularly in the context of anti-inflammatory and anticancer agents. Researchers have investigated the ability of this compound to interact with biological targets such as enzymes and receptors, paving the way for its potential use in therapeutic applications. Additionally, the compound has shown promise as a chelating agent, capable of binding metal ions with high selectivity and affinity.

In recent years, there has been growing interest in the use of acetic acid, [1-(hydrazinoiminomethyl)hydrazino] as a catalyst in organic synthesis. The hydrazone group serves as a Lewis base, enabling the compound to act as a catalyst in various reactions, including aldol condensations and Michael additions. This catalytic activity has been attributed to the ability of the hydrazone group to stabilize transition states and accelerate reaction rates. Furthermore, studies have demonstrated that this compound can be used as a template for the construction of complex molecular architectures, such as porphyrins and phthalocyanines.

The environmental impact of acetic acid, [1-(hydrazinoiminomethyl)hydrazino] has also been a topic of recent research. While the compound itself is not classified as hazardous under normal conditions, its degradation products and potential toxicity have been studied to ensure safe handling and disposal. Researchers have found that the compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of non-toxic byproducts. These findings underscore the importance of proper waste management practices when working with this compound.

In conclusion, acetic acid, [1-(hydrazinoiminomethyl)hydrazino] (CAS No. 179474-69-2) is a versatile chemical compound with a wide range of applications in chemistry and materials science. Its unique structure and functional properties make it an invaluable tool for researchers seeking to develop new materials and therapies. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.